Methyl n,n'-diphenylcarbamimidothioate

• CAS No.: 5416-30-8
• Molecular Formula: C14H14N2S
• Molecular Weight: 242.34 g/mol
• IUPAC Name: methyl N,N'-diphenylcarbamimidothioate
• InChI: InChI=1S/C14H14N2S/c1-17-14(15-12-8-4-2-5-9-12)16-13-10-6-3-7-11-13/h2-11H,1H3,(H,15,16)
• InChI Key: KZXMKHQCJVVAQG-UHFFFAOYSA-N
• SMILES: CSC(=NC1=CC=CC=C1)NC2=CC=CC=C2
• solubility: 6.4 [ug/mL]

Description

Methyl n,n'-diphenylcarbamimidothioate is a useful research compound. Its molecular formula is C14H14N2S and its molecular weight is 242.34 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The solubility of this chemical has been described as 6.4 [ug/ml]. The compound has been submitted to the National Cancer Institute (NCI) for testing and evaluation and the Cancer Chemotherapy National Service Center (NSC) number is 6793. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Synthesis routes and methods

Procedure details

To a 2 l flask were added 342 g of thiocarbanilide, 240 g of methyl iodide and 350 cc of ethanol and the mixture was refluxed for 2 hours. After cooling the mixture to a room temperature, a small amount of water was added and the mixture was allowed to stand to precipitate the raw product, which was then filtered off and dissolved in 12 l of hot water. After filtration, the filtrate was converted to an alkaline solution by addition of NaOH to precipitate the product. The product was filtered and washed well until the filtrate became neutral. After drying, the product was recrystalized in 1 l of ethanol to give S-methyl-N,N'-diphenylisothiourea.